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Compound of Interest

Compound Name: AZD5597

Cat. No.: B10789078 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility and stability of AZD5597,

a potent inhibitor of Cyclin-Dependent Kinase 1 (CDK1) and Cyclin-Dependent Kinase 2

(CDK2). The provided protocols and data are intended to guide researchers in the effective use

of AZD5597 for in vitro and in vivo experiments.

Overview of AZD5597
AZD5597 is a small molecule inhibitor that targets CDK1 and CDK2, key regulators of the cell

cycle.[1] By inhibiting these kinases, AZD5597 can induce cell cycle arrest, making it a

compound of interest for cancer research. Its excellent physicochemical properties and

pharmacokinetic profile make it suitable for a range of experimental applications.[1][2]

Solubility of AZD5597
AZD5597 exhibits solubility in various organic solvents and has notable aqueous solubility. The

following table summarizes its solubility in different solvents.
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Solvent/System Solubility Concentration Notes

Aqueous Solution Excellent > 50 mg/mL [1]

DMSO Soluble 10 mM [3]

Methanol Soluble -
Data from initial

screening.

Water Poorly Soluble -

Contradictory to some

reports, initial

dissolution in an

organic solvent is

recommended for

aqueous dilutions.

In Vivo Formulation 1 ≥ 2.5 mg/mL 5.71 mM

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline.[4]

In Vivo Formulation 2 ≥ 2.5 mg/mL 5.71 mM

10% DMSO, 90%

(20% SBE-β-CD in

Saline).[4]

In Vivo Formulation 3 ≥ 2.5 mg/mL 5.71 mM
10% DMSO, 90%

Corn Oil.[4]

Stability of AZD5597
AZD5597 demonstrates good stability under various storage conditions, both as a solid and in

solution.
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Form
Storage
Temperature

Duration Notes

Solid -20°C ≥ 4 years Long-term storage.

Solid Room Temperature A few weeks
Stable during ordinary

shipping.[5]

Stock Solution in

DMSO
-80°C 6 months

Recommended for

long-term storage of

stock solutions.[4]

Stock Solution in

DMSO
-20°C 1 - 6 months

Protect from light.[3]

[4]

Aqueous Solution (pH

4-10)
Not Specified t½ > 100 days

Excellent hydrolytic

stability.[1]

Plasma Not Specified > 18 hours
Good stability in

plasma.[1]

Signaling Pathway of AZD5597 Action
AZD5597 functions by inhibiting CDK1 and CDK2, which are crucial for cell cycle progression.

This inhibition leads to cell cycle arrest at the G1/S and G2/M checkpoints.
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AZD5597 inhibits CDK1/2, leading to cell cycle arrest.

Experimental Protocols
Preparation of Stock Solutions
Materials:

AZD5597 powder

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Protocol:

Weigh the required amount of AZD5597 powder in a sterile container.

Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration

(e.g., 10 mM).
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Vortex or sonicate briefly to ensure complete dissolution.

Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage (up to 1-6 months) or at -80°C for long-

term storage (up to 6 months).[3][4]

Preparation of Working Solutions for In Vitro Assays
Materials:

AZD5597 stock solution (in DMSO)

Appropriate cell culture medium

Protocol:

Thaw an aliquot of the AZD5597 stock solution at room temperature.

Perform serial dilutions of the stock solution in cell culture medium to achieve the desired

final concentrations for your experiment.

It is recommended to keep the final concentration of DMSO in the culture medium below

0.5% to minimize solvent-induced cytotoxicity.

Prepare fresh working solutions for each experiment. Due to the high hydrolytic stability of

AZD5597, it is expected to be stable in culture medium for the duration of most standard in

vitro assays.[1]

Preparation of Formulations for In Vivo Administration
The following are examples of formulations that have been used for in vivo studies. It is

recommended to prepare these formulations fresh on the day of use.[4]

Formulation 1: DMSO/PEG300/Tween-80/Saline

Materials:

AZD5597
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DMSO

PEG300

Tween-80

Saline (0.9% NaCl)

Protocol:

Dissolve AZD5597 in DMSO to prepare a concentrated stock.

In a separate tube, mix the PEG300 and Tween-80.

Add the AZD5597/DMSO stock to the PEG300/Tween-80 mixture and vortex thoroughly.

Add the saline to the mixture in a stepwise manner while vortexing to ensure the final

solution is clear and homogenous.

The final composition should be 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.

[4] This formulation achieves a solubility of at least 2.5 mg/mL.[4]

Formulation 2: DMSO/SBE-β-CD/Saline

Materials:

AZD5597

DMSO

SBE-β-CD (Sulfobutylether-β-cyclodextrin)

Saline (0.9% NaCl)

Protocol:

Prepare a 20% (w/v) solution of SBE-β-CD in saline.

Dissolve AZD5597 in DMSO.
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Add the AZD5597/DMSO solution to the SBE-β-CD/saline solution.

The final composition should be 10% DMSO and 90% (20% SBE-β-CD in Saline).[4] This

formulation achieves a solubility of at least 2.5 mg/mL.[4]

Experimental Workflow for In Vitro Cell-Based
Assays
The following diagram illustrates a general workflow for conducting in vitro experiments with

AZD5597.
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A typical workflow for in vitro cell-based assays with AZD5597.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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